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Compound of Interest

(5-Methyl-2-furyl)(pyridin-3-
Compound Name:
yl)methanol

Cat. No.: B185562

For laboratory professionals engaged in research and development, the safe handling and
disposal of chemical compounds are critical for ensuring personnel safety and environmental
compliance. This document provides a comprehensive operational plan for the proper disposal
of (5-Methyl-2-furyl)(pyridin-3-yl)methanol (CAS No. 356554-26-2).

Immediate Safety and Hazard Assessment

(5-Methyl-2-furyl)(pyridin-3-yl)methanol is classified as a hazardous substance. Based on
available Safety Data Sheets (SDS), it is a combustible solid that poses several health risks.[1]

Key Hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Due to these hazards, all waste containing this compound, including residual amounts,
contaminated labware, and personal protective equipment (PPE), must be treated as
hazardous chemical waste.
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Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following personal protective equipment
IS worn:

o Eye Protection: Chemical safety goggles or a face shield.
o Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile).

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]
If ventilation is inadequate or dust is generated, a NIOSH-approved respirator should be
used.[2]

Step-by-Step Disposal Protocol

The primary disposal method for (5-Methyl-2-furyl)(pyridin-3-yl)methanol is to consign it to a
licensed hazardous waste disposal company.[1][2][3] Do not dispose of this chemical down the
drain or in regular trash.[1][4]

Step 1: Waste Segregation and Collection

» Solid Waste: Collect un-used or waste (5-Methyl-2-furyl)(pyridin-3-yl)methanol, along with
contaminated items like weigh boats, spatulas, and disposable labware, in a dedicated
hazardous waste container.[5] This container should be made of a compatible material (e.qg.,
high-density polyethylene) and kept closed except when adding waste.[4]

e Liquid Waste: If the compound is in a solution, collect it in a separate, clearly labeled, and
leak-proof hazardous waste container for organic solvents. Do not mix with incompatible
waste streams.[4]

o Contaminated PPE: Gloves, disposable lab coats, and other heavily contaminated protective
equipment should be placed in a designated hazardous waste bag.[5]

Step 2: Labeling

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"(5-Methyl-2-furyl)(pyridin-3-yl)methanol," and the associated hazards (e.g., "Harmful,"
“Irritant").[5] Also, include the date of waste accumulation.
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Step 3: Storage

o Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials such as strong oxidizing agents.[1][2]

Step 4: Spill Management
 In case of a small spill, prevent further spread.[1]

o Use an inert absorbent material like sand, vermiculite, or a universal binder to soak up the
spill.[2][6]

o Carefully sweep or vacuum the absorbed material and place it into a labeled hazardous
waste container.[1]

o Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning
materials must also be disposed of as hazardous waste.[5]

Step 5: Final Disposal

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][5]

Data Presentation

The following table summarizes the key identification and hazard information for (5-Methyl-2-
furyl)(pyridin-3-yl)methanol.
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Property Information Reference
CAS Number 356554-26-2

Molecular Formula C11H11:NO2

Physical Form Solid

GHS Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning [1]

Hazard Statements H302, H315, H319, H335 [1]

Storage Class 11 - Combustible Solids

P501: Dispose of
Disposal Precaution contents/container to an [1]

approved waste disposal plant

Mandatory Visualization

The following workflow diagram illustrates the decision-making process for the proper disposal
of (5-Methyl-2-furyl)(pyridin-3-yl)methanol.
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Caption: Disposal workflow for (5-Methyl-2-furyl)(pyridin-3-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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